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Compound of Interest

Compound Name: 2-Fluoro-3-isopropoxybenzoic acid

Cat. No.: B3027593 Get Quote

An In-depth Technical Guide to 2-Fluoro-3-isopropoxybenzoic Acid: Commercial Availability

and Applications

Introduction
2-Fluoro-3-isopropoxybenzoic acid is a fluorinated aromatic carboxylic acid that serves as a

specialized building block in organic synthesis. Its unique structure, featuring a fluorine atom

and an isopropoxy group on the benzoic acid backbone, makes it a valuable intermediate in the

development of complex molecules. The incorporation of fluorine into organic molecules is a

widely recognized strategy in medicinal chemistry to enhance pharmacological properties such

as metabolic stability, bioavailability, and binding affinity.[1][2] This guide provides a

comprehensive overview of the commercial availability, synthesis, analytical characterization,

applications, and safe handling of 2-Fluoro-3-isopropoxybenzoic acid for researchers,

scientists, and professionals in drug development.

Chemical and Physical Properties
Understanding the fundamental properties of 2-Fluoro-3-isopropoxybenzoic acid is crucial

for its effective application in research and synthesis. Key identifiers and physical

characteristics are summarized below.
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Property Value

CAS Number 1346608-65-8[3][4]

Molecular Formula C₁₀H₁₁FO₃[3]

Molecular Weight 198.19 g/mol [5]

Purity Typically ≥97%[3]

Appearance N/A (Often a white or off-white powder)

Storage Temperature 2-8°C[3][6]

Commercial Availability
2-Fluoro-3-isopropoxybenzoic acid is available from several chemical suppliers that

specialize in advanced organic building blocks for research and development. Availability can

range from small, milligram-scale quantities for initial screening to larger, gram-scale amounts

for lead optimization and scale-up studies. Pricing is typically provided upon request from the

vendors.

Supplier Pack Sizes Stock Status (Example)

AOBChem
250mg, 500mg, 1g, 5g, 10g,

25g, 100g

5g, 10g, 25g in stock; 100g

backordered[3]

Sigma-Aldrich Varies
Available through listed

partners[4]

BLD Pharm Varies Listed as available[7]

Generalized Synthesis Pathway
While the precise, proprietary synthesis method for 2-Fluoro-3-isopropoxybenzoic acid is not

publicly detailed, a plausible synthetic route can be conceptualized based on established

organic chemistry principles for related fluorinated aromatic compounds. A common approach

involves the modification of a readily available phenol derivative.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.aobchem.com/2-fluoro-3-isopropoxybenzoic-acid.html
https://www.sigmaaldrich.com/JP/ja/product/leyanshanghaihaohongscientificcoltd/leyh9acfacaa?context=bbe
https://www.aobchem.com/2-fluoro-3-isopropoxybenzoic-acid.html
https://pubchem.ncbi.nlm.nih.gov/compound/2774529
https://www.aobchem.com/2-fluoro-3-isopropoxybenzoic-acid.html
https://www.aobchem.com/2-fluoro-3-isopropoxybenzoic-acid.html
https://www.aaronchem.com/sds/2432848-76-3.pdf
https://www.benchchem.com/product/b3027593?utm_src=pdf-body
https://www.aobchem.com/2-fluoro-3-isopropoxybenzoic-acid.html
https://www.sigmaaldrich.com/JP/ja/product/leyanshanghaihaohongscientificcoltd/leyh9acfacaa?context=bbe
https://www.bldpharm.com/products/1248479-48-2.html
https://www.benchchem.com/product/b3027593?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3027593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A potential pathway could start with 2-fluorophenol, which undergoes O-alkylation with an

isopropyl halide to form 1-fluoro-2-isopropoxybenzene. This intermediate is then subjected to a

directed ortho-metalation followed by carboxylation, or a Friedel-Crafts acylation followed by

oxidation, to introduce the carboxylic acid group at the desired position. A similar multi-step

synthesis for 2-fluoro-3-nitrobenzoic acid starts from o-methylphenol, which is nitrated,

chlorinated, fluorinated, and finally oxidized.[8]

Below is a conceptual workflow illustrating a generalized synthesis.

Synthesis Workflow

Starting Material
(e.g., 2-Fluorophenol)

O-Alkylation
(Isopropylation)

Intermediate
(1-Fluoro-2-isopropoxybenzene)

Carboxylation
(e.g., Directed Metalation-Carboxylation)

Final Product
(2-Fluoro-3-isopropoxybenzoic acid)

Purification
(e.g., Crystallization, Chromatography)
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Caption: Generalized workflow for the synthesis of 2-Fluoro-3-isopropoxybenzoic acid.

Analytical Quality Control
Ensuring the purity and identity of 2-Fluoro-3-isopropoxybenzoic acid is critical for its use in

sensitive applications like drug discovery. High-Performance Liquid Chromatography (HPLC)

and Gas Chromatography-Mass Spectrometry (GC-MS) are powerful techniques for the

analysis of fluorinated benzoic acid isomers.[9]

General HPLC-UV Protocol for Purity Assessment
Sample Preparation: Accurately weigh and dissolve a sample of 2-Fluoro-3-
isopropoxybenzoic acid in a suitable solvent (e.g., acetonitrile or methanol) to a known

concentration (e.g., 1 mg/mL).

Chromatographic Conditions:

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water (containing 0.1% formic acid for pH

control).

Flow Rate: 1.0 mL/min.

Detection: UV detection at a wavelength determined by the compound's UV spectrum

(typically around 254 nm).

Injection and Analysis: Inject a small volume (e.g., 10 µL) of the sample solution and record

the chromatogram.

Data Interpretation: The purity is determined by the relative area of the main peak compared

to the total area of all peaks. The retention time confirms the compound's identity against a

reference standard.
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Caption: Standard analytical workflow for quality control of chemical intermediates.

Applications in Research and Drug Development
Fluorinated compounds are integral to modern drug discovery.[10] The strategic placement of

fluorine atoms can significantly alter a molecule's electronic properties, lipophilicity, and

metabolic stability, often leading to improved drug candidates.[2]

While specific drugs derived from 2-Fluoro-3-isopropoxybenzoic acid are not extensively

documented in public literature, its structure makes it an attractive starting point for

synthesizing novel therapeutic agents. As a versatile intermediate, it can be used to construct

more complex molecules for various targets.[11] For example, related fluorinated benzoic acids

are used to create kinase inhibitors and agents for treating chronic pain.[12] The carboxylic

acid group provides a reactive handle for amide bond formation, a cornerstone reaction in

medicinal chemistry, allowing for its conjugation to other molecular fragments to build a diverse

library of compounds for biological screening.

Safety and Handling
Proper handling of 2-Fluoro-3-isopropoxybenzoic acid is essential to ensure laboratory

safety. The following guidelines are based on typical safety data sheets (SDS) for fluorinated

aromatic compounds.[3][13][14]

Hazard Identification: This compound is generally classified as causing skin irritation, serious

eye irritation, and may cause respiratory irritation.[3][14]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles, and a lab coat.[6][13] Work in a well-ventilated area or
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under a chemical fume hood to avoid inhalation of dust.

Storage: Store the compound in a tightly closed container in a cool, dry place.

Recommended storage is between 2-8°C.[3][6]

First Aid Measures:

Skin Contact: Immediately wash the affected area with plenty of soap and water.[6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do so. Continue rinsing.[13]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[13]

In all cases of exposure, seek medical attention if symptoms persist.[6][13]

Disposal: Dispose of the chemical and its container in accordance with local, regional, and

national regulations, typically via an approved waste disposal plant.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [commercial availability of 2-Fluoro-3-isopropoxybenzoic
acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3027593#commercial-availability-of-2-fluoro-3-
isopropoxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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